![molecular formula C21H33BN6O5 B038202 Acetylphenylalanyl-prolyl-bor-arginine CAS No. 124216-70-2](/img/structure/B38202.png)
Acetylphenylalanyl-prolyl-bor-arginine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Acetylphenylalanyl-prolyl-bor-arginine, also known as APB-Arg, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a boronic acid-based proteasome inhibitor that has been shown to have anti-tumor and anti-inflammatory properties.
Mechanism of Action
Acetylphenylalanyl-prolyl-bor-arginine works by inhibiting the proteasome, a cellular complex that is responsible for the degradation of proteins. By inhibiting the proteasome, this compound prevents the breakdown of proteins that are involved in cell growth and survival, leading to cell death. This mechanism of action is particularly effective in cancer cells, which rely heavily on the proteasome for their survival.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the production of cytokines, which are involved in the inflammatory response. In addition, this compound has been shown to inhibit the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using Acetylphenylalanyl-prolyl-bor-arginine in lab experiments is its specificity for the proteasome. Unlike other proteasome inhibitors, this compound targets a specific site on the proteasome, making it a more effective inhibitor. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to work with.
Future Directions
There are several future directions for the study of Acetylphenylalanyl-prolyl-bor-arginine. One area of research is the development of more effective delivery methods for this compound, such as nanoparticles or liposomes. Another area of research is the study of the effects of this compound on other cellular pathways, such as the immune system. Finally, the potential use of this compound in combination with other cancer therapies is an area of active research.
Conclusion
In conclusion, this compound is a boronic acid-based proteasome inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications. It has been shown to have anti-tumor and anti-inflammatory properties, and has been used in the treatment of multiple myeloma and rheumatoid arthritis. This compound works by inhibiting the proteasome, leading to cell death in cancer cells. Despite its low solubility in water, this compound is a promising compound for future research in the treatment of cancer and inflammatory diseases.
Synthesis Methods
Acetylphenylalanyl-prolyl-bor-arginine is a boronic acid-based proteasome inhibitor that is synthesized using a multi-step process. The first step involves the synthesis of acetylphenylalanyl-prolyl-arginine, which is then reacted with boronic acid to produce this compound. The final product is purified using chromatography to obtain a pure form of this compound.
Scientific Research Applications
Acetylphenylalanyl-prolyl-bor-arginine has been extensively studied for its potential therapeutic applications. It has been shown to have anti-tumor properties and has been used in the treatment of multiple myeloma, a type of blood cancer. This compound has also been studied for its anti-inflammatory properties and has been used in the treatment of inflammatory diseases such as rheumatoid arthritis.
properties
CAS RN |
124216-70-2 |
---|---|
Molecular Formula |
C21H33BN6O5 |
Molecular Weight |
460.3 g/mol |
IUPAC Name |
[1-[(2S)-2-[[(2R)-2-acetamido-3-phenylpropanoyl]carbamoyl]pyrrolidin-1-yl]-4-(diaminomethylideneamino)butyl]boronic acid |
InChI |
InChI=1S/C21H33BN6O5/c1-14(29)26-16(13-15-7-3-2-4-8-15)19(30)27-20(31)17-9-6-12-28(17)18(22(32)33)10-5-11-25-21(23)24/h2-4,7-8,16-18,32-33H,5-6,9-13H2,1H3,(H,26,29)(H4,23,24,25)(H,27,30,31)/t16-,17+,18?/m1/s1 |
InChI Key |
NHUNNUFTIMZMOJ-DVKDBIPTSA-N |
Isomeric SMILES |
B(C(CCCN=C(N)N)N1CCC[C@H]1C(=O)NC(=O)[C@@H](CC2=CC=CC=C2)NC(=O)C)(O)O |
SMILES |
B(C(CCCN=C(N)N)N1CCCC1C(=O)NC(=O)C(CC2=CC=CC=C2)NC(=O)C)(O)O |
Canonical SMILES |
B(C(CCCN=C(N)N)N1CCCC1C(=O)NC(=O)C(CC2=CC=CC=C2)NC(=O)C)(O)O |
synonyms |
acetylphenylalanyl-prolyl-bor-arginine P 8714 P-8714 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.